Cas no 108853-12-9 (Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-)

• Product Name: Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
• CAS No: 108853-12-9
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 204952
• Update Time: 2024-03-01

Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
• Aloifol I
• Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-

• Inchi： 1S/C16H18O4/c1-19-14-9-12(10-15(20-2)16(14)18)7-6-11-4-3-5-13(17)8-11/h3-5,8-10,17-18H,6-7H2,1-2H3
• InChI Key： HJFGFCYQHBUEMB-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=C(CCC2=CC=CC(O)=C2)C=C1OC

Computed Properties

• Exact Mass: 274.12054
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 2.127

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 436.8±40.0 °C(Predicted)
• PSA: 58.92
• pka: 9.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes